Cas no 2172483-09-7 (2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2172483-09-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5963269
• PubChem ID: 165577424
• Update Time: 2025-06-07

2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 2-cyclopropyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• 2172483-09-7
• EN300-1541225

• Inchi： 1S/C26H30N2O5/c1-16(11-14-23(29)28-26(2,24(30)31)17-12-13-17)27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YOTCJASMGIJLLC-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

Recent Advances in the Study of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS: 2172483-09-7)

The compound 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS: 2172483-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key findings from the latest research is the compound's role in enhancing the stability and bioavailability of peptide-based drugs. The Fmoc group, a well-known protecting group in peptide chemistry, facilitates the synthesis of complex peptides by preventing unwanted side reactions. Researchers have demonstrated that the incorporation of this compound into peptide backbones can significantly improve their resistance to enzymatic degradation, thereby extending their half-life in biological systems. This property is particularly valuable in the development of orally administered peptide therapeutics, which often face challenges related to poor absorption and rapid clearance.

In addition to its applications in peptide synthesis, 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has shown promise as a modulator of enzyme activity. Recent studies have identified its potential to inhibit specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. The cyclopropyl moiety, in particular, has been implicated in the compound's ability to bind selectively to enzyme active sites, thereby blocking their function. This mechanism of action is currently under investigation for its therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's utility in the design of prodrugs. Prodrugs are inactive compounds that undergo chemical transformation in the body to release the active drug. The Fmoc-protected amino acid structure of 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid provides a versatile platform for the development of prodrugs with tailored release profiles. Recent work has focused on optimizing the cleavage kinetics of the Fmoc group to achieve controlled drug release, which could enhance the efficacy and reduce the side effects of various therapeutic agents.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively exploring innovative synthetic routes to improve yield and purity, with recent advances in solid-phase peptide synthesis (SPPS) showing particular promise. Additionally, the environmental impact of Fmoc-based protecting groups is a growing concern, prompting investigations into greener alternatives that retain the functional benefits of the current system.

In conclusion, 2-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS: 2172483-09-7) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme modulation, and prodrug design highlight its potential to address unmet medical needs. Ongoing research aims to overcome current limitations and fully harness the therapeutic potential of this compound, paving the way for innovative treatments in the years to come.